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Compound of Interest

Compound Name: Tri(Azido-PEG3-amide)-amine

Cat. No.: B8255825

Get Quote

Application Note: High-Efficiency Bioconjugation & Crosslinking using Tri(Azido-PEG3-amide)-
amine

Executive Summary & Molecular Architecture
Tri(Azido-PEG3-amide)-amine is a specialized, trifunctional "hub" scaffold designed for

advanced click chemistry applications. Unlike linear heterobifunctional PEGs, this molecule

features a tertiary amine core branching into three polyethylene glycol (PEG) arms, each

terminated with an azide (

) group.

Key Molecular Characteristics:

Topology: Star-shaped (Tripodal).

Valency: 3 Azide reactive sites per molecule.

Linker: PEG3 (Triethylene glycol) provides water solubility and reduces steric hindrance

between conjugated payloads.
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Stability: The amide linkages proximal to the core provide hydrolytic stability superior to

ester-linked equivalents.

Primary Applications:

Trimeric Bioconjugation: Synthesis of homotrimers (e.g., clustering ligands to enhance

receptor avidity) or heterotrimers (via sequential clicking).

Hydrogel Crosslinking: Acting as a 3-arm crosslinker node when reacted with multi-arm

alkynes, forming defined 3D networks.

PROTAC Development: As a linker hub for multivalent degradation strategies.

Mechanism of Action: CuAAC Reaction
The core mechanism utilized is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

[1] While Strain-Promoted (SPAAC) options exist, CuAAC is preferred for this scaffold to

prevent steric crowding at the core, which bulky cyclooctynes (e.g., DBCO) might induce.

Reaction Pathway: The terminal azides on the scaffold react with terminal alkynes on the target

molecule (payload) in the presence of Cu(I) to form stable 1,4-disubstituted 1,2,3-triazoles.

Diagram 1: Trimeric Conjugation Workflow
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Caption: Schematic of the CuAAC reaction converting the trifunctional azide core into a trimeric

conjugate. Note the requirement for 3 equivalents of payload per scaffold.
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Critical Experimental Parameters
To ensure reaction success, the following parameters must be optimized. The "Tri" nature of

the molecule amplifies stoichiometric errors; a 90% yield per arm results in only ~72% yield of

the fully substituted trimer (

).
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Parameter Recommendation Rationale

Stoichiometry 1 : 3.3 (Scaffold : Alkyne)

Use a 1.1-fold excess of

alkyne per arm (3.3 total) to

drive the reaction to

completion and prevent

mono/di-substituted

byproducts.

Cu(I) Source CuSO₄ + Sodium Ascorbate
In situ reduction is preferred

over CuBr to prevent oxidation.

Ligand THPTA (Water-soluble)

THPTA protects biomolecules

from oxidative damage and

maintains Cu(I) solubility.

Crucial: The central amine of

the scaffold can chelate Cu;

THPTA competes effectively to

keep Cu catalytic.

Solvent DMSO/Water or DMF/Water

The PEG3 arms are

hydrophilic, but the core/azides

may require organic co-

solvent. 50% DMSO is

standard for small molecules;

10-20% for proteins.

Oxygen Strict Deoxygenation

Dissolved

rapidly oxidizes Cu(I) to

inactive Cu(II). Sparging

buffers with

or Ar is mandatory.

Protocol A: Synthesis of Star-Polymer/Peptide
Conjugates
Objective: Conjugate a peptide-alkyne to all three arms of Tri(Azido-PEG3-amide)-amine.
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Materials:

Tri(Azido-PEG3-amide)-amine (10 mM stock in DMSO).

Peptide-Alkyne (10 mM stock in DMSO/Water).

Buffer: 100 mM Potassium Phosphate, pH 7.0 (Degassed).

Catalyst Mix:

CuSO₄ (20 mM in water).[2]

THPTA Ligand (50 mM in water).

Sodium Ascorbate (100 mM in water, Freshly Prepared).[2][3]

Step-by-Step Procedure:

Ligand-Copper Complexing:

Premix CuSO₄ and THPTA in a 1:5 molar ratio (e.g., 10 µL CuSO₄ + 20 µL THPTA).

Incubate for 5 minutes. The solution should remain clear blue/teal.

Why? Pre-complexing prevents Cu precipitation and ensures the catalyst is "protected"

before hitting the reaction mixture.

Reaction Assembly:

In a nitrogen-purged vial, add:

Buffer (to final volume).[4][5][6]

Tri(Azido-PEG3-amide)-amine (Final conc: 100 µM).

Peptide-Alkyne (Final conc: 350 µM). Note: This is a 3.5x molar excess relative to the

scaffold.

Catalyst Addition:
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Add the Cu-THPTA complex (Final Cu conc: 50-100 µM).

Initiation: Add Sodium Ascorbate (Final conc: 2.5 mM).

Tip: The solution may turn slightly yellow; this indicates active Cu(I).

Incubation:

Seal the vial under inert gas.

Incubate at Room Temperature (RT) for 1–2 hours with gentle agitation. Avoid vortexing

proteins (denaturation risk).

Purification:

Remove excess Cu and unreacted peptide via Size Exclusion Chromatography (SEC) or

Dialysis.

Note: The trimeric product will have a significantly higher MW than the free peptide.

Protocol B: Hydrogel Formation (3D Network)
Objective: Create a crosslinked hydrogel by reacting Tri(Azido-PEG3-amide)-amine with a

multi-arm PEG-Alkyne (e.g., 4-arm PEG-Alkyne, 10 kDa).

Stoichiometry Strategy: For gelation, we calculate based on functional groups, not moles of

polymer.

Ratio of Azide groups : Alkyne groups = 1 : 1.[1]

Step-by-Step Procedure:

Polymer Preparation:

Solution A: Dissolve 4-arm PEG-Alkyne (10 kDa) in PBS (pH 7.4) to 10% w/v.[1]

Solution B: Dissolve Tri(Azido-PEG3-amide)-amine in PBS.
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Calculation: If using 100 mg of 4-arm PEG (10 µmol polymer = 40 µmol alkyne groups),

you need 40 µmol of Azide groups. Since the scaffold has 3 azides, you need

µmol of the scaffold.

Catalyst Preparation:

Prepare CuSO₄ and Sodium Ascorbate as in Protocol A. (THPTA is optional for gels but

recommended for faster gelation).

Mixing & Gelation:

Combine Solution A and Solution B in a mold.

Add CuSO₄ (final 1 mM) and Ascorbate (final 2 mM).

Mix rapidly by pipetting (working time is often < 2 minutes).

Curing:

Allow to sit undisturbed at 37°C in a humidified chamber.

Gel Point: Typically visible within 5–15 minutes. Complete curing takes 1 hour.

Diagram 2: Hydrogel Network Formation Logic
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Caption: Workflow for hydrogel formation. The reaction between 3-arm and 4-arm precursors

creates a highly interconnected, insoluble network.

Troubleshooting & Quality Control
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Observation Probable Cause Corrective Action

Solution turns brown/black
Copper Oxidation /

Disproportionation

Oxygen leak. Increase

Ascorbate concentration or re-

purge buffers with Argon.

Precipitation Low Solubility of Product
Add DMSO (up to 20%) or

reduce reactant concentration.

Incomplete Substitution

(Protocol A)
Steric Hindrance or Low Cu

Increase reaction time to 4h;

Increase THPTA:Cu ratio to

5:1; Ensure slight excess of

alkyne.

No Gelation (Protocol B) Stoichiometry Error

Re-calculate Functional Group

molarity (Azide vs. Alkyne), not

Polymer molarity.

QC Analytical Methods:

FT-IR: Monitor the disappearance of the characteristic Azide peak at ~2100 cm⁻¹.

¹H-NMR: In

or

, look for the appearance of the Triazole proton singlet at ~8.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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